Cas no 1807082-02-5 (Ethyl 3-bromo-5-cyano-2-methylphenylacetate)

• Product Name: Ethyl 3-bromo-5-cyano-2-methylphenylacetate
• CAS No: 1807082-02-5
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4945770
• Update Time: 2025-08-05

Ethyl 3-bromo-5-cyano-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-cyano-2-methylphenylacetate
• ethyl 2-(3-bromo-5-cyano-2-methylphenyl)acetate

• Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)6-10-4-9(7-14)5-11(13)8(10)2/h4-5H,3,6H2,1-2H3
• InChI Key： GOOWSHWORLFSGB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(CC(=O)OCC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1